Cas no 958764-14-2 (20:0-20:1-20:0 D5 TG)

• Product Name: 20:0-20:1-20:0 D5 TG
• CAS No: 958764-14-2
• MF: C₆₃H₇D₅₀O₆
• MW: 978.65
• CID: 4763723
• Update Time: 2025-06-26

20:0-20:1-20:0 D5 TG Chemical and Physical Properties

Names and Identifiers

• 20:0-20:1-20:0 D5 TG

• Inchi： 1S/C63H120O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,60H,4-26,28-29,31-59H2,1-3H3/b30-27-/i58D2,59D2,60D
• InChI Key： VNTAEBMTULPOLY-NHYOGKJZSA-N
• SMILES： C([2H])(C([2H])([2H])OC(=O)CCCCCCCCCCCCCCCCCCC)(C([2H])([2H])OC(=O)CCCCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCC/C=C\CCCCCCCC

20:0-20:1-20:0 D5 TG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 20:0-20:1-20:0 D5 TG

Introduction to Compound with CAS No. 958764-14-2 and Product Name: 20:0-20:1-20:0 D5 TG

The compound with the CAS number 958764-14-2 and the product name 20:0-20:1-20:0 D5 TG represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique fatty acid composition, has garnered considerable attention due to its potential applications in various scientific and medical domains. The precise molecular structure and chemical properties of this compound make it a valuable tool for researchers exploring innovative therapeutic strategies.

In recent years, the study of lipid-based compounds has seen remarkable progress, particularly in understanding their role in cellular signaling and metabolic pathways. The fatty acid chains in 20:0-20:1-20:0 D5 TG contribute to its distinct physicochemical properties, which are critical for its functionality in biological systems. Specifically, the presence of different chain lengths (C20:0 and C20:1) and the deuterium-labeled version (D5) enhances its utility in metabolic studies, allowing researchers to trace metabolic pathways with high precision.

One of the most compelling aspects of this compound is its potential application in drug delivery systems. Lipid-based nanoparticles have emerged as a promising approach for targeted drug delivery, leveraging the biocompatibility and stability of fatty acids. The 20:0-20:1-20:0 D5 TG formulation can be incorporated into nanocarriers to improve the solubility and bioavailability of hydrophobic drugs. This innovation aligns with the growing demand for more efficient and less invasive therapeutic methods.

Moreover, the deuterium-labeled version (D5) of this compound offers unique advantages in diagnostic imaging and metabolic research. Deuterium labeling allows for non-invasive tracking of biochemical processes using techniques such as positron emission tomography (PET). This capability is particularly valuable in studying drug metabolism and pharmacokinetics, providing insights that are not achievable with conventional non-deuterated compounds.

Recent studies have highlighted the role of lipid-based compounds in modulating immune responses. The 20:0-20:1-20:0 D5 TG has been investigated for its potential to influence immune cell function, particularly in the context of chronic inflammation and autoimmune diseases. Preliminary research suggests that this compound can modulate lipid signaling pathways, leading to reduced inflammation and improved immune regulation. These findings open up new avenues for therapeutic intervention in conditions where immune dysregulation is a key factor.

The synthesis and purification of 958764-14-2 present unique challenges due to its complex molecular structure. However, advancements in synthetic chemistry have made it possible to produce high-purity samples suitable for biological applications. The use of deuterium-labeled precursors ensures that the final product retains its desired properties while allowing for detailed structural analysis using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, the compound with CAS number 958764-14-2 and product name 20:0-20:1-20:0 D5 TG represents a significant breakthrough in biochemical research. Its unique fatty acid composition and deuterium labeling make it a versatile tool for drug delivery, metabolic studies, and immunomodulation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic research and pharmaceutical development.